Cas no 113293-70-2 (2,6-Dichloropyridine-4-carboxaldehyde)

2,6-Dichloropyridine-4-carboxaldehyde is a versatile heterocyclic compound featuring a reactive aldehyde group at the 4-position and chlorine substituents at the 2- and 6-positions of the pyridine ring. This structure makes it a valuable intermediate in organic synthesis, particularly for pharmaceuticals, agrochemicals, and specialty chemicals. The electron-withdrawing chlorine atoms enhance the reactivity of the aldehyde group, facilitating nucleophilic addition and condensation reactions. Its high purity and stability under standard conditions ensure consistent performance in multi-step synthetic routes. The compound is particularly useful in the preparation of pyridine-based ligands, catalysts, and biologically active molecules, offering precise control over molecular architecture.

2,6-Dichloropyridine-4-carboxaldehyde structure

113293-70-2 structure

Product Name:2,6-Dichloropyridine-4-carboxaldehyde

CAS No:113293-70-2

MF:C₆H₃Cl₂NO

MW:176.000119447708

MDL:MFCD00124816

CID:63018

PubChem ID:2761024

Update Time:2025-05-20

2,6-Dichloropyridine-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

- 2,6-Dichloroisonicotinaldehyde
- 2,6-DICHLORO-4-FORMYL PYRIDINE
- 2,6-DICHLORO-4-PYRIDINECARBOXALDEHYDE
- 2,6-Dichloro-4-formyl pyeidine
- 2,6-Dichloropyridine-4-carboxaldehyde
- 2,6-dichloropyridine-4-carbaldehyde
- 6-dichloropyridine-4-carbaldehyde
- 2,6-dichloro-3-forMylpyridine-4-carboxylic acid
- 2,6-Dichloropyridine-4-carboxaldehyde ,98%
- 4-Pyridinecarboxaldehyde, 2,6-dichloro-
- 2,6-Dichloro-4-pyridinecarbaldehyde
- PubChem19581
- MVCMPKYZHKUBCL-UHFFFAOYSA-N
- (2,6-dichloro-4-pyridyl)methanal
- SBB052222
- 113293-70-2
- MFCD00124816
- SCHEMBL1125509
- DTXSID80375485
- C71441
- FT-0646864
- 2,6-Dichloropyrridine-4-carboxaldehyde
- EN300-142175
- 2,6-Dichloro-4-pyridinecarboxaldehyde, 95%
- CS-0091259
- J-400215
- AKOS006220972
- AMY24754
- AB03506
- 2,6-Dichloro-pyridine-4-carbaldehyde
- GF-0706
- DB-011272
- MDL： MFCD00124816
- Inchi： 1S/C6H3Cl2NO/c7-5-1-4(3-10)2-6(8)9-5/h1-3H
- InChI Key： MVCMPKYZHKUBCL-UHFFFAOYSA-N
- SMILES： ClC1C=C(C=O)C=C(N=1)Cl

Computed Properties

Exact Mass: 174.95900
Monoisotopic Mass: 174.959
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 121
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 1.5
Topological Polar Surface Area: 30

Experimental Properties

Density: 1.488
Melting Point: 44-48 °C
Boiling Point: 276.7 ºC at 760 mmHg
Flash Point: Degrees Fahrenheit:>230°F
Degrees Celsius:>110°C
Refractive Index: 1.608
PSA: 29.96000
LogP: 2.20090

2,6-Dichloropyridine-4-carboxaldehyde Security Information

Symbol:
Signal Word：Warning
Hazard Statement： H302-H317-H319
Warning Statement： P280-P305+P351+P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 22-36-43
Safety Instruction： 26-36/37
Hazardous Material Identification：
HazardClass：IRRITANT

2,6-Dichloropyridine-4-carboxaldehyde Customs Data

HS CODE：2933399090
Customs Data：

China Customs Code:
2933399090

Overview:

2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2,6-Dichloropyridine-4-carboxaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	023566-1g	2,6-Dichloropyridine-4-carboxaldehyde	113293-70-2	98%	1g	￡133.00	2022-03-01
Fluorochem	023566-5g	2,6-Dichloropyridine-4-carboxaldehyde	113293-70-2	98%	5g	￡434.00	2022-03-01
Fluorochem	023566-10g	2,6-Dichloropyridine-4-carboxaldehyde	113293-70-2	98%	10g	￡737.00	2022-03-01
Fluorochem	023566-25g	2,6-Dichloropyridine-4-carboxaldehyde	113293-70-2	98%	25g	￡1367.00	2022-03-01
Alichem	A029001740-1g	2,6-Dichloroisonicotinaldehyde	113293-70-2	95%	1g	$171.18	2023-09-04
Alichem	A029001740-5g	2,6-Dichloroisonicotinaldehyde	113293-70-2	95%	5g	$570.91	2023-09-04
Alichem	A029001740-10g	2,6-Dichloroisonicotinaldehyde	113293-70-2	95%	10g	$913.97	2023-09-04
Alichem	A029001740-25g	2,6-Dichloroisonicotinaldehyde	113293-70-2	95%	25g	$1462.86	2023-09-04
TRC	D438293-50mg	2,6-Dichloropyridine-4-carboxaldehyde	113293-70-2		50mg	$ 50.00	2022-06-05
TRC	D438293-100mg	2,6-Dichloropyridine-4-carboxaldehyde	113293-70-2		100mg	$ 65.00	2022-06-05

2,6-Dichloropyridine-4-carboxaldehyde Production Method

Production Method 1

32710-65-9

113293-70-2

88579-63-9

Reaction Conditions

1.1 Reagents: Diisobutylaluminum hydride , Hydrogen Solvents: Toluene ; -15 °C; 12 h, -15 °C
1.2 Solvents: Methanol , Toluene ; 5 min, -10 °C
1.3 Reagents: Hydrochloric acid Solvents: Methanol , Water ; pH 13, -10 °C

Reference

Synthesis of 2,6-dichloropyridine-4-carboxaldehyde and its by-product

Zhou, Qi-fan; Yu, Miao; Chen, Guo-liang, Jingxi Huagong, 2014, 31(4), 529-531

2,6-Dichloropyridine-4-carboxaldehyde Raw materials

2,6-dichloropyridine-4-carbonitrile

2,6-Dichloropyridine-4-carboxaldehyde Preparation Products

2,6-Dichloropyridine-4-carboxaldehyde Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:113293-70-2)2,6-Dichloropyridine-4-carboxaldehyde

Order Number:A2302

Stock Status:in Stock

Quantity:5g/10g/25g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 04:14

Price ($):214.0/414.0/877.0

Email:sales@amadischem.com

Product Official Link

2,6-Dichloropyridine-4-carboxaldehyde Related Literature

1. An artificial blood vessel implanted three-dimensional microsystem for modeling transvascular migration of tumor cells†

Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
2. An atomically efficient, highly stable and redox active Ce0.5Tb0.5Ox (3% mol.)/MgO catalyst for total oxidation of methane†

Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
3. An automatic determination of thoria in thoria-urania mixtures

Analyst, 1966,91, 208-210
4. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
5. An amplified fluorescence detection of T4 polynucleotide kinase activity based on coupled exonuclease III reaction and a graphene oxide platform†

Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridine carboxaldehydes

113293-70-2 (2,6-Dichloropyridine-4-carboxaldehyde) Related Products

Recommended suppliers